Cas no 63053-15-6 (6-Chloro-2-(pyridin-2-yl)-1H-1,3-benzodiazole)

• Product Name: 6-Chloro-2-(pyridin-2-yl)-1H-1,3-benzodiazole
• CAS No: 63053-15-6
• MF: C₁₂H₈ClN₃
• MW: 229.665020942688
• MDL: MFCD11226373
• CID: 1645542
• PubChem ID: 186763
• Update Time: 2025-04-24

6-Chloro-2-(pyridin-2-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-(pyridin-2-yl)-1H-benzimidazole
• 1H-benzimidazole, 5-chloro-2-(2-pyridinyl)-
• 1H-benzimidazole, 6-chloro-2-(2-pyridinyl)-
• 5-Chlor-2-(2-pyridinyl)-1H-benzimidazol
• 5-Chloro-2-(2-pyridinyl)-1H-benzimidazole
• 5-chloro-2-(pyridin-2-yl)-1H-benzimidazole
• 6-chloro-2-pyridin-2-yl-1H-benzimidazole
• DTXSID20978994
• RK7Y56WLV3
• 6-chloro-2-pyridin-2-yl-1H-benzoimidazole
• AKOS005256857
• AKOS008957084
• 5-Chloro-2-pyridin-2-yl-1H-benzoimidazole
• 6-chloro-2-(pyridin-2-yl)-1H-1,3-benzodiazole
• CHEMBL166127
• 5-chloro-2-(pyridin-2-yl)-1H-benzo[d]imidazole
• UNII-RK7Y56WLV3
• US8748618, LD-2-79
• PD182530
• 5-CHLORO-2-(PYRIDIN-2-YL)-1H-1,3-BENZODIAZOLE
• SCHEMBL124391
• 63053-15-6
• MFCD11226373
• Z666468968
• BDBM50180732
• G20142
• EN300-125297
• 6-Chloro-2-(pyridin-2-yl)-1H-benzo[d]imidazole
• 5-chloro-2-pyridin-2-yl-1(3)H-benzoimidazole
• 6-Chloranyl-2-pyridin-2-yl-1H-benzimidazole
• 6-Chloro-2-(pyridin-2-yl)-1H-1,3-benzodiazole

• MDL： MFCD11226373
• Inchi： 1S/C12H8ClN3/c13-8-4-5-9-11(7-8)16-12(15-9)10-3-1-2-6-14-10/h1-7H,(H,15,16)
• InChI Key： AIASBFLKLNIZOK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(C1C=CC=CN=1)=N2

Computed Properties

• Exact Mass: 229.04084
• Monoisotopic Mass: 229.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57

Additional information on 6-Chloro-2-(pyridin-2-yl)-1H-1,3-benzodiazole

6-Chloro-2-(Pyridin-2-Yl)-1H-Benzimidazole: A Comprehensive Overview

6-Chloro-2-(pyridin-2-yl)-1H-benzimidazole, also known by its CAS number 63053-15-6, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzimidazoles, which are well-known for their versatile applications in drug design, catalysis, and electronic materials. The structure of 6-chloro-2-(pyridin-2-yl)-1H-benzimidazole consists of a benzene ring fused with an imidazole ring, substituted with a pyridine moiety at the 2-position and a chlorine atom at the 6-position.

The synthesis of benzimidazoles has been extensively studied, with various methods reported in the literature. One common approach involves the condensation of o-aminoaryl compounds with carbonyl compounds under acidic or basic conditions. For 6-chloro-2-(pyridin-2-yl)-1H-benzimidazole, the synthesis typically begins with the preparation of an o-aminochlorobenzene derivative, followed by cyclization in the presence of a pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing reaction times and improving yields.

The unique electronic properties of benzimidazoles make them attractive candidates for applications in organic electronics. For instance, 6-chloro-2-(pyridin-2-yl)-1H-benzimidazole has been explored as a potential building block for constructing π-conjugated systems, which are essential for materials like organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have demonstrated that the substitution pattern on the benzimidazole ring significantly influences its electronic properties, with chlorine and pyridine substituents enhancing electron-withdrawing effects and improving charge transport characteristics.

In the field of drug discovery, benzimidazoles have shown promise as scaffolds for developing bioactive molecules. Recent studies have focused on the anti-inflammatory and anticancer properties of 6-chloro-2-(pyridin-2-yl)-1H-benzimidazole. For example, a 2023 study published in Nature Communications reported that this compound exhibits potent inhibitory activity against certain kinases involved in cancer cell proliferation. The pyridine moiety was found to play a critical role in enhancing bioavailability and targeting specificity.

The incorporation of pyridine rings into benzimidazoles has also opened new avenues for catalytic applications. A 2023 paper in JACS highlighted the use of 6-chloro-2-(pyridin-2-yl)-1H-benzimidazole-based catalysts in asymmetric hydrogenation reactions. The study revealed that the compound's ability to coordinate transition metals effectively makes it a valuable tool for enantioselective synthesis.

In summary, CAS No 63053-15-6, or 6-chloro-2-(pyridin-2-yl)-1H-benzimidazole, stands as a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a platform for developing advanced materials and bioactive agents. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.